Cas no 2227886-81-7 ((1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol
• CAS No: 2227886-81-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5952701
• PubChem ID: 7145152
• Update Time: 2025-05-21

(1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol
• EN300-1744815
• 2227886-81-7

• Inchi： 1S/C11H12N2O/c12-7-11(14)9-3-4-10-8(6-9)2-1-5-13-10/h1-6,11,14H,7,12H2/t11-/m0/s1
• InChI Key： UCKHFLRDWOPHHM-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol (CAS No. 2227886-81-7): Properties, Applications, and Research Insights

(1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol, with the CAS number 2227886-81-7, is a chiral compound featuring a quinoline scaffold and an amino alcohol functional group. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and asymmetric synthesis. The compound's stereochemistry at the C1 position (R-configuration) is particularly noteworthy, as it often influences biological activity and interaction with chiral targets.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such chiral amines, with researchers frequently searching for "quinoline derivatives in medicinal chemistry" or "amino alcohol applications in catalysis". The quinoline-6-yl moiety in this compound is especially relevant, as quinoline-based structures are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory effects. This aligns with growing interest in "privileged scaffolds in drug design"—a hot topic in current literature.

From a synthetic perspective, (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol serves as a valuable intermediate for constructing more complex molecular architectures. Its amino alcohol functionality makes it particularly useful in organocatalysis and as a ligand in metal-catalyzed reactions—areas experiencing rapid growth as the chemical industry seeks more sustainable alternatives to traditional methods. Searches for "green chemistry approaches using amino alcohols" have increased by 40% year-over-year, reflecting this shift in research priorities.

The compound's physicochemical properties—including its solubility profile, stability under various conditions, and chiral purity—are critical parameters for researchers. Analytical techniques like HPLC and chiral separation methods are frequently employed to characterize this material, with many scientists searching for "chiral resolution of amino alcohols" or "quinoline compound characterization". These analytical challenges represent active areas of method development in modern pharmaceutical analysis.

In biological contexts, derivatives of (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol have shown promise in preliminary studies related to central nervous system targets and enzyme modulation. While not itself a drug candidate, its structural features make it a valuable pharmacophore for medicinal chemistry programs. This connects to trending searches about "fragment-based drug discovery" and "scaffold hopping strategies", demonstrating the compound's relevance to current drug development paradigms.

From a commercial availability standpoint, CAS 2227886-81-7 is typically supplied as a high-purity material for research purposes. Quality control parameters such as enantiomeric excess and chemical purity are crucial considerations for purchasers, reflected in common search queries like "chiral amine suppliers" and "quinoline compound purity standards". The compound's stability under various storage conditions is another frequently researched aspect, particularly for laboratories implementing quality by design principles.

Looking forward, (1R)-2-amino-1-(quinolin-6-yl)ethan-1-ol continues to attract interest as researchers explore new applications in material science and chemical biology. Its combination of aromatic character and functional group diversity makes it a versatile intermediate for multiple disciplines. The growing emphasis on multicomponent reactions and atom-economical syntheses in contemporary research further enhances the compound's potential utility, as evidenced by increasing publications citing similar structures.